Cas no 2248287-80-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate is a specialized organic compound featuring a phthalimide core linked to a 3-(3,4-difluorophenyl)butanoate moiety. This structure imparts unique reactivity and potential utility in pharmaceutical or agrochemical synthesis, particularly as an intermediate for active ingredient development. The presence of difluorophenyl and ester groups enhances its versatility in derivatization, while the isoindole-1,3-dione scaffold may contribute to stability and controlled release properties. Its well-defined molecular architecture allows for precise modifications, making it valuable for targeted applications in medicinal chemistry or material science. The compound’s purity and synthetic reproducibility are critical for consistent performance in research and industrial settings.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate structure
2248287-80-9 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate
CAS No:2248287-80-9
MF:C18H13F2NO4
MW:345.29693198204
CID:6277021
PubChem ID:165978345
Update Time:2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate Chemical and Physical Properties

Names and Identifiers

    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate
    • 2248287-80-9
    • EN300-6517811
    • Inchi: 1S/C18H13F2NO4/c1-10(11-6-7-14(19)15(20)9-11)8-16(22)25-21-17(23)12-4-2-3-5-13(12)18(21)24/h2-7,9-10H,8H2,1H3
    • InChI Key: KMTYTBDYECPWMB-UHFFFAOYSA-N
    • SMILES: FC1=C(C=CC(=C1)C(C)CC(=O)ON1C(C2C=CC=CC=2C1=O)=O)F

Computed Properties

  • Exact Mass: 345.08126422g/mol
  • Monoisotopic Mass: 345.08126422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 5
  • Complexity: 531
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 63.7Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate

Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate (CAS No. 2248287-80-9)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate (CAS No. 2248287-80-9) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a 1,3-dioxo-isoindole core and a 3,4-difluorophenyl moiety, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance in contemporary research, addressing common queries such as "What is the role of fluorinated compounds in drug discovery?" and "How do isoindole derivatives contribute to material science?"

Fluorinated compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate are increasingly sought after due to their enhanced stability and bioavailability. The presence of fluorine atoms in the 3,4-difluorophenyl group improves metabolic resistance, a feature highly valued in the development of next-generation therapeutics. Researchers often search for "fluorinated drug intermediates" or "isoindole-based scaffolds" to identify similar compounds for their projects. This molecule's CAS No. 2248287-80-9 serves as a critical identifier in databases, ensuring precise tracking in patent literature and regulatory submissions.

In material science, the 1,3-dioxo-isoindole unit is known for its electron-accepting properties, making it a candidate for organic semiconductors and photovoltaic applications. Queries like "applications of isoindole derivatives in OLEDs" highlight the growing interest in this area. The compound's ester linkage further allows for modular derivatization, enabling tailored solutions for specific industrial needs. Its synthesis and characterization are often discussed in forums focusing on "advanced organic synthesis techniques," reflecting its technical complexity.

Environmental and safety considerations are also paramount. While 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate is not classified as hazardous, proper handling protocols are emphasized in labs. Searches for "safe handling of fluorinated esters" underscore the importance of adhering to best practices. The compound's stability under various conditions is another frequent topic, particularly in contexts like "storage conditions for sensitive esters."

In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(3,4-difluorophenyl)butanoate (CAS No. 2248287-80-9) represents a versatile tool for researchers across disciplines. Its structural features align with trends in "green chemistry" and "precision synthesis," addressing both academic and industrial demands. By integrating keyword-rich insights—such as "fluorophenyl derivatives in medicine" or "isoindole esters in materials"—this overview aims to bridge technical depth with accessible readability, optimizing its value for diverse audiences.

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